Cas no 117140-77-9 (Indole-2,5-dicarboxylic Acid)

• Product Name: Indole-2,5-dicarboxylic Acid
• CAS No: 117140-77-9
• MF: C₁₀H₇NO₄
• MW: 205.166882753372
• MDL: MFCD02664447
• CID: 139129
• PubChem ID: 4308326
• Update Time: 2025-06-13

Indole-2,5-dicarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2,5-dicarboxylicacid
• 5-CARBOXYINDOLE-2-CARBOXYLIC ACID
• INDOLE-2,5-DICARBOXYLIC ACID
• Indol-2,5-dicarbonsaeure
• 5-Carboxyindol-2-carboxylic acid
• 1H-Indole-2,5-dicarboxylic acid
• PubChem1667
• 1H-Indole-2,5-dicarboxylic acid (5-Carboxyindole-2-carboxylic acid)
• MUABQYJAPOQWCH-UHFFFAOYSA-N
• VI30014
• CM13593
• AS06047
• BC220634
• N463
• AK163319
• AB1005635
• AX8008647
• ST240382
• SCHEMBL1842307
• DTXSID00401790
• AKOS002664593
• A803720
• J-521530
• FT-0601332
• MFCD02664447
• DS-8044
• 117140-77-9
• SY110958
• DB-008620
• Indole-2,5-dicarboxylic Acid

• MDL： MFCD02664447
• Inchi： 1S/C10H7NO4/c12-9(13)5-1-2-7-6(3-5)4-8(11-7)10(14)15/h1-4,11H,(H,12,13)(H,14,15)
• InChI Key： MUABQYJAPOQWCH-UHFFFAOYSA-N
• SMILES： OC(C1=CC2C=C(C(=O)O)C=CC=2N1)=O

Computed Properties

• Exact Mass: 205.03800
• Monoisotopic Mass: 205.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 90.4

Experimental Properties

• Boiling Point: 578.5±30.0°C at 760 mmHg
• PSA: 90.39000
• LogP: 1.56430

Indole-2,5-dicarboxylic Acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C(BD8647)

Additional information on Indole-2,5-dicarboxylic Acid

Comprehensive Overview of Indole-2,5-dicarboxylic Acid (CAS No. 117140-77-9): Properties, Applications, and Research Insights

Indole-2,5-dicarboxylic Acid (CAS No. 117140-77-9) is a heterocyclic organic compound featuring both indole and dicarboxylic acid functional groups. This unique structure endows it with versatile chemical properties, making it a valuable intermediate in pharmaceutical, agrochemical, and materials science research. The compound's molecular formula (C₁₀H₇NO₄) and molecular weight (205.17 g/mol) are critical for synthetic applications, while its solubility in polar solvents like DMSO and methanol enhances its utility in lab-scale reactions.

Recent advancements in drug discovery have spotlighted Indole-2,5-dicarboxylic Acid as a scaffold for designing kinase inhibitors and anti-inflammatory agents. Researchers are particularly interested in its potential to modulate enzyme activity, a topic frequently searched in academic databases. Its structural analogs are also explored for neuroprotective effects, aligning with the growing demand for neurodegenerative disease therapeutics. Notably, its derivatives exhibit promise in cancer research, addressing queries like "indole-based anticancer compounds" trending in PubMed and Google Scholar.

In material science, this compound contributes to the development of organic semiconductors and coordination polymers. Its chelating ability with metal ions is leveraged to create luminescent materials, a hot topic in sustainable technology forums. The thermal stability of Indole-2,5-dicarboxylic Acid (decomposing above 300°C) further supports its use in high-performance polymers, a niche frequently searched by engineers on platforms like ResearchGate.

Environmental scientists are investigating its biodegradability and low toxicity profile, responding to public concerns about green chemistry. Searches for "eco-friendly indole derivatives" have surged, reflecting its alignment with sustainability goals. Analytical methods such as HPLC and LC-MS are commonly employed for purity assessment, a technical detail often queried by quality control professionals.

From a commercial perspective, Indole-2,5-dicarboxylic Acid is supplied by specialty chemical vendors with >98% purity, catering to R&D and industrial demand. Its synthetic routes (e.g., Pd-catalyzed carboxylation) are documented in patents, addressing frequent searches like "indole-2,5-dicarboxylic acid synthesis." Regulatory compliance (REACH, FDA) is rigorously maintained, ensuring safe handling—a priority for laboratories adhering to ISO standards.

In summary, Indole-2,5-dicarboxylic Acid (CAS No. 117140-77-9) bridges multiple scientific disciplines, driven by its structural versatility and applications in cutting-edge research. Its relevance to drug development, advanced materials, and sustainable chemistry ensures continued interest, as evidenced by its prominence in academic citations and industry whitepapers.